Cas no 62260-97-3 (Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-)

Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- structure
62260-97-3 structure
Product Name:Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
CAS No:62260-97-3
MF:C15H16N2O4
MW:288.298543930054
CID:452059
PubChem ID:68997316
Update Time:2025-04-19

Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
    • 5-methoxy-N-[(4-methoxyphenyl)methyl]-2-nitroaniline
    • N-(4-methoxybenzyl)-5-methoxy-2-nitrobenzenamine
    • SCHEMBL4309629
    • AKOS017395260
    • DTXSID40739504
    • FQPGTKNBEPULJK-UHFFFAOYSA-N
    • 62260-97-3
    • 5-Methoxy-N-(4-methoxybenzyl)-2-nitroaniline
    • Inchi: 1S/C15H16N2O4/c1-20-12-5-3-11(4-6-12)10-16-14-9-13(21-2)7-8-15(14)17(18)19/h3-9,16H,10H2,1-2H3
    • InChI Key: FQPGTKNBEPULJK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C=1)NCC1C=CC(=CC=1)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 288.11108
  • Monoisotopic Mass: 288.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 76.3Ų

Experimental Properties

  • PSA: 73.63

Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- Related Literature

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